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Compound of Interest

Compound Name: Hpob

Cat. No.: B15568777

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility, preparation, and in
vivo application of HPOB (N-hydroxy-4-(2-[(2-hydroxyethyl)(phenyl)amino]-2-
oxoethyl)benzamide), a potent and selective inhibitor of histone deacetylase 6 (HDAC®6). The
following protocols and data are intended to facilitate the use of HPOB in preclinical research
settings.

Physicochemical and In Vitro Inhibitory Data

HPOB is a small molecule inhibitor that demonstrates high selectivity for HDAC6 over other
HDAC isoforms. This selectivity is crucial for elucidating the specific biological functions of
HDACSG6 and for developing targeted therapeutic strategies.
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Parameter Value Reference
Molecular Formula C17H18N204 [1]
Molecular Weight 314.3 g/mol [1]
CAS Number 1429651-50-2 [1]
ICso (HDACS) 56 nM [1][2]
ICso (HDAC1) 2.9 uM Not explicitly cited
Selectivity >30-fold for HDAC6 over other (2]
HDACs

Solubility Data

The solubility of HPOB in various solvents is critical for the preparation of stock solutions and
formulations for in vivo administration. The following table summarizes known solubility data. It
is recommended to use fresh, anhydrous solvents, as the presence of moisture can reduce the
solubility of HPOB, particularly in DMSO.[1]

Solvent Solubility Reference
Dimethylformamide (DMF) 10 mg/mL [1]
Dimethyl sulfoxide (DMSO) 20 mg/mL [1]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
Ethanol 15 mg/mL [1]
10% DMSO, 40% PEG300,
) = 2.5 mg/mL [2]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-

] ) > 2.5 mg/mL [2]
-CD in Saline)
10% DMSO, 90% Corn Oil > 2.5 mg/mL [2]

Experimental Protocols
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Preparation of HPOB for In Vivo Administration

This protocol describes the preparation of a clear HPOB solution suitable for intraperitoneal
(i.p.) injection in mice. This formulation has been successfully used in xenograft models.[2][3] It
Is recommended to prepare the working solution fresh on the day of use.[2]

Materials:

HPOB powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
o PEG300 (Polyethylene glycol 300), sterile

o Tween-80 (Polysorbate 80), sterile

o Saline (0.9% NaCl), sterile

« Sterile microcentrifuge tubes or vials

e Pipettes and sterile pipette tips

Protocol:

e Prepare a 25 mg/mL HPOB stock solution in DMSO.

o Weigh the required amount of HPOB powder and dissolve it in the appropriate volume of
sterile DMSO.

o Ensure complete dissolution. Gentle warming or sonication can be used to aid dissolution
if precipitation occurs.[2]

» Prepare the final working solution (e.g., for a 1 mL final volume):
o In a sterile tube, add 400 pL of PEG300.

o Add 100 pL of the 25 mg/mL HPOB in DMSO stock solution to the PEG300 and mix
thoroughly until the solution is clear.
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o Add 50 pL of Tween-80 and mix until the solution is homogeneous and clear.
o Add 450 pL of sterile saline to bring the final volume to 1 mL.

o Mix the final solution thoroughly. The final concentration of HPOB will be 2.5 mg/mL.

» Final Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.[2]

In Vivo Administration Protocol: Intraperitoneal (i.p.)
Injection in Mice

This protocol outlines the standard procedure for intraperitoneal injection in mice, a common
route for administering HPOB in preclinical studies.[3][4][5]

Materials:

Prepared HPOB solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

70% Ethanol for disinfection

Appropriate animal restraint device
Procedure:

e Animal Restraint: Securely restrain the mouse using an appropriate technique to expose the
abdomen.

« Injection Site Identification: The preferred injection site is the lower right quadrant of the
abdomen to avoid the cecum.[4]

» Disinfection: Swab the injection site with 70% ethanol.

» Needle Insertion: Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal
cavity.[4][6] Aspirate gently to ensure the needle has not entered a blood vessel or organ (no
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fluid should enter the syringe).

e Injection: Slowly inject the HPOB solution. The maximum recommended injection volume for
a mouse is typically < 10 mL/kg.[6] For a 25-gram mouse, this would be a maximum of 0.25
mL.

o Withdrawal and Monitoring: Withdraw the needle and return the mouse to its cage. Monitor
the animal for any adverse reactions.

Signaling Pathways and Experimental Workflows
HPOB Mechanism of Action and Downstream Effects

HPOB selectively inhibits the catalytic activity of HDACB6, a cytoplasmic enzyme. This leads to
the hyperacetylation of non-histone protein substrates, most notably a-tubulin and the
chaperone protein Hsp90.[3][7] The acetylation of these proteins has significant downstream
effects on cellular processes.
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In Vivo Experimental Workflow

Tumor Cell Implantation
(e.g., CWR22 xenograft)

Tumor Growth Monitoring

HPOB Administration

(e.g., 300 mg/kg/day, i.p.)

Monitor Tumor Volume
and Body Weight

Endpoint: Tumor Excision
and Tissue Collection

Pharmacodynamic Analysis
(e.g., Western Blot for
acetylated a-tubulin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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